Cas no 1261973-59-4 (2-(3-acetylphenyl)-5-methoxybenzoic Acid)

• Product Name: 2-(3-acetylphenyl)-5-methoxybenzoic Acid
• CAS No: 1261973-59-4
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD18320105
• CID: 1223318
• PubChem ID: 53226017
• Update Time: 2025-06-09

2-(3-acetylphenyl)-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetylphenyl)-5-methoxybenzoic Acid
• DTXSID10689749
• 2-(3-Acetylphenyl)-5-methoxybenzoic acid, 95%
• MFCD18320105
• SCHEMBL2559766
• 3'-Acetyl-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 1261973-59-4

• MDL： MFCD18320105
• Inchi： 1S/C16H14O4/c1-10(17)11-4-3-5-12(8-11)14-7-6-13(20-2)9-15(14)16(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： NWWOJZAFLGLBJJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 270.08920892g/mol
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(3-acetylphenyl)-5-methoxybenzoic Acid

Recent Advances in the Study of 2-(3-acetylphenyl)-5-methoxybenzoic Acid (CAS: 1261973-59-4)

2-(3-acetylphenyl)-5-methoxybenzoic Acid (CAS: 1261973-59-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the context of drug discovery and development.

Recent studies have focused on the synthesis and characterization of 2-(3-acetylphenyl)-5-methoxybenzoic Acid, with particular emphasis on optimizing its yield and purity. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structural integrity of the compound. Additionally, computational methods such as density functional theory (DFT) calculations have been utilized to predict its physicochemical properties and reactivity, providing valuable insights for further experimental investigations.

The biological activities of 2-(3-acetylphenyl)-5-methoxybenzoic Acid have also been a major area of interest. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting its applicability in the treatment of chronic inflammatory diseases. Furthermore, its interaction with various cellular targets has been explored using high-throughput screening assays, revealing its modulatory effects on key signaling pathways. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutic agents.

In the context of drug development, the pharmacokinetic and pharmacodynamic properties of 2-(3-acetylphenyl)-5-methoxybenzoic Acid have been investigated to assess its suitability as a drug candidate. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its toxicity and safety profiles in animal models. The results indicate that the compound exhibits favorable pharmacokinetic characteristics, with good bioavailability and minimal adverse effects, making it a promising candidate for further preclinical and clinical studies.

Another significant aspect of recent research has been the exploration of structural analogs and derivatives of 2-(3-acetylphenyl)-5-methoxybenzoic Acid. By modifying specific functional groups, researchers have aimed to enhance its biological activity and selectivity. Structure-activity relationship (SAR) studies have provided critical insights into the molecular determinants of its efficacy, guiding the design of more potent and specific analogs. These efforts have led to the identification of several derivatives with improved therapeutic profiles, paving the way for future drug development initiatives.

In conclusion, the compound 2-(3-acetylphenyl)-5-methoxybenzoic Acid (CAS: 1261973-59-4) represents a promising area of research in the field of chemical biology and pharmaceutical sciences. Its unique structural features, combined with its demonstrated biological activities and favorable pharmacokinetic properties, make it a valuable candidate for further investigation. Ongoing and future studies are expected to elucidate its full therapeutic potential and contribute to the development of innovative treatments for various diseases. This research brief serves as a timely update on the latest advancements related to this compound, providing a foundation for continued exploration and application in the field.